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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411 Get Quote

Overview
This document provides a concise technical summary of the key physicochemical properties of

the compound (2-methyl-2-phenylpropyl) acetate, also known as neophyl acetate. The

primary focus is the determination and verification of its molecular weight. This information is

critical for researchers and drug development professionals in stoichiometric calculations,

analytical characterization, and chemical synthesis.

Compound Identification and Properties
The fundamental properties of (2-methyl-2-phenylpropyl) acetate are summarized below. The

molecular weight is derived from its molecular formula, which is confirmed by multiple chemical

data sources.
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Parameter Value Source

Compound Name
(2-methyl-2-phenylpropyl)

acetate
N/A

Synonym(s)
Neophyl acetate; Acetic acid 2-

methyl-2-phenyl-propyl ester
[1]

CAS Number 18755-52-7 [2][3][4]

Molecular Formula C₁₂H₁₆O₂ [2][3][4][5]

Molecular Weight 192.25 g/mol [2][3][4][5]

Exact Mass 192.115029749 [1]

Methodology for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The protocol for this determination is an established theoretical calculation based on the

molecular formula.

Procedure:

Determine the Molecular Formula: The chemical structure of (2-methyl-2-phenylpropyl)
acetate is analyzed to count the number of atoms of each element. The confirmed formula is

C₁₂H₁₆O₂.[2][3][4]

Obtain Standard Atomic Weights: The standard atomic weights of Carbon (C), Hydrogen (H),

and Oxygen (O) are utilized.

C: ~12.011 amu

H: ~1.008 amu

O: ~15.999 amu

Calculate Total Mass: The number of atoms of each element is multiplied by its atomic

weight, and the results are summed.
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Mass = (12 × 12.011) + (16 × 1.008) + (2 × 15.999)

Mass = 144.132 + 16.128 + 31.998

Total Molecular Weight ≈ 192.258 g/mol

This calculated value is consistent with the widely reported molecular weight of 192.25 g/mol .

[2][3][4]

Visualization of Calculation Workflow
The logical process for determining the molecular weight from the compound's nomenclature is

illustrated below.

Compound Name
(2-methyl-2-phenylpropyl) acetate

Determine Chemical Structure

Derive Molecular Formula
C₁₂H₁₆O₂

Sum Atomic Weights
(12C) + (16H) + (2*O)

Final Molecular Weight
192.25 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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